Cas no 1396875-31-2 (N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride)

• Product Name: N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride
• CAS No: 1396875-31-2
• MF: C₁₆H₃₁Cl₂N₃O₂
• MW: 368.342242479324
• CID: 5919969
• PubChem ID: 71783276
• Update Time: 2025-10-12

N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride
• F6031-1247
• AKOS026686428
• VU0529730-1
• 1396875-31-2
• N-cyclopentyl-2-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]acetamide;dihydrochloride
• N-cyclopentyl-2-(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)acetamide dihydrochloride
• N-CYCLOPENTYL-2-[4-(2-CYCLOPROPYL-2-HYDROXYETHYL)PIPERAZIN-1-YL]ACETAMIDE DIHYDROCHLORIDE

• Inchi： 1S/C16H29N3O2.2ClH/c20-15(13-5-6-13)11-18-7-9-19(10-8-18)12-16(21)17-14-3-1-2-4-14;;/h13-15,20H,1-12H2,(H,17,21);2*1H
• InChI Key： MEBOWTBQTQIOJF-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CN1CCN(CC(NC2CCCC2)=O)CC1)C1CC1

Computed Properties

• Exact Mass: 367.1793326g/mol
• Monoisotopic Mass: 367.1793326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Additional information on N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride

N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride: A Multifunctional Compound with Promising Therapeutic Potential

CAS No. 1396875-31-2 represents a novel chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride, is characterized by its complex molecular structure, which includes multiple heterocyclic rings, hydroxyethyl functional groups, and a dihydrochloride salt form. The unique combination of these structural elements suggests potential applications in drug discovery, particularly in the development of agents targeting neurological disorders and metabolic diseases. Recent studies have highlighted the compound's ability to modulate intracellular signaling pathways, making it a candidate for further exploration in therapeutic contexts.

The molecular architecture of N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride is centered around a piperazine core, which is a common scaffold in many pharmacologically active molecules. The piperazine ring is substituted with a cyclopentyl group at the N1 position and a complex side chain that includes a cyclopropyl ring connected to a hydroxyethyl moiety. This side chain is further linked to an acetylamide group, which is crucial for the compound's interaction with biological targets. The dihydrochloride salt form enhances the compound's solubility and stability, which are critical factors in drug formulation and delivery.

Recent advances in medicinal chemistry have emphasized the importance of structural diversity in lead compounds, and N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride exemplifies this principle. The presence of multiple heterocyclic rings and functional groups allows for the possibility of fine-tuning the compound's pharmacological profile. For instance, the hydroxyethyl group may participate in hydrogen bonding interactions with target proteins, while the cyclopropyl ring could contribute to steric hindrance or hydrophobic interactions. These structural features make the compound a promising candidate for further optimization in drug development.

One of the most intriguing aspects of N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride is its potential role in modulating intracellular signaling pathways. Recent research has demonstrated that compounds with similar structural features can influence pathways such as the PI3K/AKT and MAPK cascades, which are implicated in various physiological processes. The hydroxyethyl group may act as a hydrophilic anchor, facilitating the compound's interaction with lipid membranes or intracellular compartments. This property could be particularly valuable in the development of agents for neurodegenerative diseases, where membrane permeability and intracellular targeting are critical.

Another area of interest is the compound's potential application in metabolic disorders. The presence of the dihydrochloride salt form suggests that the compound may have favorable physicochemical properties for oral administration, which is essential for drug candidates targeting chronic conditions. Studies on similar compounds have shown that the acetylamide group can enhance metabolic stability, reducing the risk of rapid degradation in biological systems. This characteristic, combined with the compound's structural complexity, may contribute to its prolonged biological activity and improved therapeutic outcomes.

Recent studies have also explored the compound's potential in the treatment of neurological disorders. The piperazine scaffold is known for its ability to interact with neurotransmitter receptors, and the presence of the cyclopropyl ring may enhance this interaction by providing additional steric or electronic effects. For example, compounds with similar structural features have been investigated for their ability to modulate glutamate receptors, which are implicated in conditions such as Alzheimer's disease and epilepsy. The hydroxyethyl group could further modulate these interactions by influencing the compound's affinity for specific receptor subtypes.

From a synthetic perspective, the preparation of N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the piperazine ring, which is then functionalized with the cyclopentyl and hydroxyethyl groups. The acetylamide group is introduced through a coupling reaction, and the final dihydrochloride salt form is achieved by protonation of the amide nitrogen. These synthetic steps highlight the compound's synthetic accessibility, which is a significant advantage for further pharmaceutical development.

The pharmacokinetic properties of N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride are also worth considering. The dihydrochloride salt form enhances solubility, which is crucial for oral bioavailability. Additionally, the presence of hydrophilic groups such as the hydroxyethyl moiety may improve the compound's permeability across biological membranes, facilitating its uptake into target tissues. These properties make the compound a viable candidate for further preclinical evaluation, particularly in the context of chronic disease management.

In the realm of drug discovery, the compound's structural complexity offers opportunities for further optimization. For instance, the cyclopropyl ring could be modified to enhance specific interactions with target proteins, while the hydroxyethyl group may be replaced with other functional groups to fine-tune the compound's pharmacological profile. These modifications could potentially improve the compound's selectivity, potency, or safety, making it a more attractive candidate for therapeutic development.

Overall, N-cyclopentyl-2-4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-ylacetamide dihydrochloride represents a promising lead compound with a diverse range of potential applications. Its unique molecular structure, combined with favorable physicochemical properties, positions it as a candidate for further exploration in the development of novel therapeutics. As research in this area progresses, the compound's role in addressing complex medical challenges is likely to become more defined, offering new possibilities for the treatment of various diseases.